Cas no 139905-82-1 (2-Naphthalenesulfonic acid,7-(acetylamino)-3-[(4-amino-2-methoxyphenyl)azo]-4-hydroxy-)

• Product name: 2-Naphthalenesulfonic acid,7-(acetylamino)-3-[(4-amino-2-methoxyphenyl)azo]-4-hydroxy-
• CAS No: 139905-82-1
• MF: C₁₉H₁₈N₄O₆S
• MW: 430.434422969818
• CID: 1281325

2-Naphthalenesulfonic acid,7-(acetylamino)-3-[(4-amino-2-methoxyphenyl)azo]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid,7-(acetylamino)-3-[(4-amino-2-methoxyphenyl)azo]-4-hydroxy-
• 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-[2-(4-amino-2-methoxyphenyl)diazenyl]-4-hydroxy-

• Inchi： 1S/C19H18N4O6S/c1-10(24)21-13-4-5-14-11(7-13)8-17(30(26,27)28)18(19(14)25)23-22-15-6-3-12(20)9-16(15)29-2/h3-9,25H,20H2,1-2H3,(H,21,24)(H,26,27,28)
• InChI Key： IZDFNMBWGAXGOL-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(NC(C)=O)=C2)=C(O)C(N=NC2=CC=C(N)C=C2OC)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 430.09484

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• PSA: 163.67
• pka: -0.54±0.40(Predicted)